Cas no 302912-39-6 (1,3-difluoro-5-isothiocyanatobenzene)

1,3-difluoro-5-isothiocyanatobenzene structure
302912-39-6 structure
Product Name:1,3-difluoro-5-isothiocyanatobenzene
CAS No:302912-39-6
MF:C7H3F2NS
MW:171.1672270298
MDL:MFCD02093786
CID:304191
PubChem ID:2758332
Update Time:2025-04-19

1,3-difluoro-5-isothiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3-difluoro-5-isothiocyanato-
    • 1,3-Difluoro-5-isothiocyanatobenzene
    • 3,5-Difluorophenyl isothiocyanate
    • 1,3-Difluoro-5-isothiocyanato-benzene
    • DTXSID60374279
    • SCHEMBL2824472
    • Benzene, 1,3-difluoro-5-isothiocyanato-
    • DXELGKWEMRVTGD-UHFFFAOYSA-N
    • MFCD02093786
    • 3,5-difluorophenylisothiocyanate
    • AKOS000212193
    • SY079729
    • AS-46129
    • CL8870
    • 302912-39-6
    • 3,5-DIFLUOROPHENYLIOSTHIOCYANATE
    • A820300
    • 3 5-DIFLUOROPHENYL ISOTHIOCYANATE 97
    • 1,3-difluoro-5-isothiocyanatobenzene
    • MDL： MFCD02093786
    • Inchi： 1S/C7H3F2NS/c8-5-1-6(9)3-7(2-5)10-4-11/h1-3H
    • InChI Key： DXELGKWEMRVTGD-UHFFFAOYSA-N
    • SMILES： S=C=NC1C=C(C=C(C=1)F)F

Computed Properties

  • Exact Mass: 170.99500
  • Monoisotopic Mass: 170.99542660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1.26
  • Boiling Point: 226 ºC
  • Flash Point: 91 ºC
  • Refractive Index: n20/D 1.593(lit.)
  • PSA: 44.45000
  • LogP: 2.69910
  • Solubility: Not determined

1,3-difluoro-5-isothiocyanatobenzene Security Information

  • Hazardous Material transportation number：UN 1760 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34-42
  • Safety Instruction： S26; S27; S36/37/39; S45
  • Hazardous Material Identification： C
  • Risk Phrases：R34

1,3-difluoro-5-isothiocyanatobenzene Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,3-difluoro-5-isothiocyanatobenzene Pricemore >>

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